Cas no 55555-97-0 (6b-Hydroxylevonorgestrel)

6b-Hydroxylevonorgestrel structure
6b-Hydroxylevonorgestrel structure
Product Name:6b-Hydroxylevonorgestrel
CAS No:55555-97-0
MF:C21H28O3
MW:328.445226669312
CID:826160
PubChem ID:129318271
Update Time:2025-07-30

6b-Hydroxylevonorgestrel Chemical and Physical Properties

Names and Identifiers

    • 6β-Hydroxy Norgestrel
    • 6β-Hydroxylevonorgestrel
    • (6R,8R,9S,10R,13R,14S,17R)-13-ethyl-17-ethynyl-6,17-dihydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • 13-Ethyl-6beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one (6beta-Hydroxylevonorgestrel)
    • (6R,8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-6,17-dihydroxy-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
    • UNII-Y643AOR6HN
    • (6beta,17alpha)-(+/-)-13-Ethyl-6,17-dihydroxy-18,19-dinorpregn-4-en-20-yn-3-one; (+/-)-13-Ethyl-6beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one
    • Y643AOR6HN
    • Levonorgestrel Imp. H (EP); 13-Ethyl-6beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one; Levonorgestrel Imp. H (Pharmeuropa); 6beta-Hydroxylevonorgestrel; Levonorgestrel Impurity H
    • (6beta,17alpha)-13-Ethyl-6,17-dihydroxy-18,19-dinorpregn-4-en-20-yn-3-one
    • 18,19-Dinorpregn-4-en-20-yn-3-one, 13-ethyl-6,17-dihydroxy-, (6beta,17alpha)-
    • LEVONORGESTREL IMPURITY H [EP IMPURITY]
    • 18,19-DINORPREGN-4-EN-20-YN-3-ONE, 13-ETHYL-6,17-DIHYDROXY-, (6.BETA.,17.ALPHA.)-
    • 6.BETA.-HYDROXYLEVONORGESTREL
    • 6beta-Hydroxy Norgestrel
    • 55555-97-0
    • (6.BETA.,17.ALPHA.)-13-ETHYL-6,17-DIHYDROXY-18,19-DINORPREGN-4-EN-20-YN-3-ONE
    • Levonorgestrel impurity H [EP]
    • 6b-Hydroxylevonorgestrel
    • rac 6b-Hydroxy Norgestrel
    • G91039
    • 13-ETHYL-6.BETA.,17-DIHYDROXY-18,19-DINOR-17.ALPHA.-PREGN-4-EN-20-YN-3-ONE
    • Levonorgestrel Impurity H (6-beta-Hydroxy Levonorgestrel)
    • AKOS032958180
    • 6beta-Hydroxylevonorgestrel
    • 13-Ethyl-6beta,17-dihydroxy-18,19-dinor-17alpha-pregn-4-en-20-yn-3-one
    • rac 6beta-Hydroxy Norgestrel
    • Inchi： 1S/C21H28O3/c1-3-20-9-7-15-14-6-5-13(22)11-17(14)19(23)12-16(15)18(20)8-10-21(20,24)4-2/h2,11,14-16,18-19,23-24H,3,5-10,12H2,1H3/t14-,15-,16-,18+,19-,20+,21+/m1/s1
    • InChI Key： LUDPEOWAWHAHEP-JUYLZWBTSA-N
    • SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3C[C@H](C4=CC(CC[C@@H]4[C@H]3CC[C@@]21CC)=O)O

Computed Properties

  • Exact Mass: 328.20400
  • Monoisotopic Mass: 328.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 641
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 2.85340

6b-Hydroxylevonorgestrel Security Information

6b-Hydroxylevonorgestrel Pricemore >>

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6b-Hydroxylevonorgestrel Production Method

Production Method 1

24908-87-0 24908-87-0
55555-97-0 55555-97-0
87585-03-3 87585-03-3
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid ,  Sodium hydroxide Solvents: Dichloromethane ,  Water ;  10 min, rt; 1 h, rt
1.2 Reagents: Sodium thiosulfate ;  30 min, rt
Reference
Synthesis of related substances from levonorgestrel
Li, Xin-peng; et al, Zhongguo Xinyao Zazhi, 2013, 22(24), 2865-2868

Production Method 2

797-63-7 797-63-7
55555-97-0 55555-97-0
87585-03-3 87585-03-3
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Ethanol ;  80 min, rt
1.2 Reagents: Triethylamine ;  rt
2.1 Reagents: m-Chloroperbenzoic acid ,  Sodium hydroxide Solvents: Dichloromethane ,  Water ;  10 min, rt; 1 h, rt
2.2 Reagents: Sodium thiosulfate ;  30 min, rt
Reference
Synthesis of related substances from levonorgestrel
Li, Xin-peng; et al, Zhongguo Xinyao Zazhi, 2013, 22(24), 2865-2868

6b-Hydroxylevonorgestrel Raw materials

6b-Hydroxylevonorgestrel Preparation Products

6b-Hydroxylevonorgestrel Related Literature

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55555-97-0 (6b-Hydroxylevonorgestrel) Related Products

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